2,6-difluoro-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,6-difluoro-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has shown promising results in scientific research. It is a benzamide derivative that has been synthesized using various methods.
Scientific Research Applications
Heterocyclic Synthesis
- A study explored the synthesis of N-(2,2-dichloro-1-(2-(4-methylbenzoyl)-hydrazine-1-carbothioamido)ethyl)benzamide, which involved 1,3,4-thiadiazol-2-amine derivatives like 2,6-difluoro-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)benzamide. This work highlighted the compound's role in creating new heterocyclic structures with potential applications in various chemical domains (Pokotylo et al., 2019).
Fluorescence and Photophysical Properties
- Another research focused on the synthesis of benzamide derivatives containing the thiadiazole ring, exploring their fluorescence characteristics. This suggests applications in areas such as dye creation and photophysical studies (Zhang et al., 2017).
Anticancer Properties
- A study involving the microwave-assisted synthesis of Schiff’s bases containing a thiadiazole scaffold and benzamide groups revealed promising anticancer activity. The synthesized compounds showed activity against various human cancer cell lines, indicating potential applications in developing new cancer treatments (Tiwari et al., 2017).
Insecticidal Activity
- Research on the synthesis of heterocyclic compounds with a 1,3,4-thiadiazole moiety demonstrated significant insecticidal activity. This points towards potential agricultural applications, particularly in pest management (Mohamed et al., 2020).
Antimicrobial and Antifungal Action
- A study in the series of 1,3,4-thiadiazoles, including compounds similar to this compound, showed antimicrobial and antifungal activities. This indicates potential applications in the development of new antimicrobial and antifungal agents (Sych et al., 2019).
properties
IUPAC Name |
2,6-difluoro-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11F2N3OS/c1-9-4-2-5-10(8-9)15-20-21-16(23-15)19-14(22)13-11(17)6-3-7-12(13)18/h2-8H,1H3,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHTPKEKYICYLPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NN=C(S2)NC(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11F2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.